(Dideacetoxy)vecuronium (Dideacetoxy)vecuronium
Brand Name: Vulcanchem
CAS No.: 115952-48-2
VCID: VC20862258
InChI: InChI=1S/C30H53N2.BrH/c1-29-15-14-27-26(28(29)20-25(22-29)32(3)18-8-5-9-19-32)13-11-23-10-12-24(21-30(23,27)2)31-16-6-4-7-17-31;/h23-28H,4-22H2,1-3H3;1H/q+1;/p-1/t23-,24-,25+,26-,27+,28+,29-,30+;/m1./s1
SMILES: CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-]
Molecular Formula: C30H53BrN2
Molecular Weight: 521.7 g/mol

(Dideacetoxy)vecuronium

CAS No.: 115952-48-2

Cat. No.: VC20862258

Molecular Formula: C30H53BrN2

Molecular Weight: 521.7 g/mol

* For research use only. Not for human or veterinary use.

(Dideacetoxy)vecuronium - 115952-48-2

Specification

CAS No. 115952-48-2
Molecular Formula C30H53BrN2
Molecular Weight 521.7 g/mol
IUPAC Name 1-[(2R,5S,8S,9S,10S,13R,14S,16S)-10,13-dimethyl-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-16-yl]-1-methylpiperidin-1-ium;bromide
Standard InChI InChI=1S/C30H53N2.BrH/c1-29-15-14-27-26(28(29)20-25(22-29)32(3)18-8-5-9-19-32)13-11-23-10-12-24(21-30(23,27)2)31-16-6-4-7-17-31;/h23-28H,4-22H2,1-3H3;1H/q+1;/p-1/t23-,24-,25+,26-,27+,28+,29-,30+;/m1./s1
Standard InChI Key AQMVPBLWUQDAHJ-LPSBBQSESA-M
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H](C2)[N+]4(CCCCC4)C)CC[C@@H]5[C@@]3(C[C@@H](CC5)N6CCCCC6)C.[Br-]
SMILES CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-]
Canonical SMILES CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-]

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